Cas no 41118-19-8 (methyl 4-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylate)

• Product Name: methyl 4-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylate
• CAS No: 41118-19-8
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• MDL: MFCD10696169
• CID: 1512564
• PubChem ID: 23513066
• Update Time: 2025-10-20

methyl 4-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-oxo-2,3-dihydrochromene-6-carboxylate
• CTK4I4277
• AG-F-46158
• AM805976
• 6-Carbomethoxy-4-chromanon
• methyl 4-oxochroman-6-yl carboxylate
• FT-0083434
• SureCN670311
• AB56656
• METHYL 4-OXOCHROMAN-6-CARBOXYLATE
• FT-0651432
• 4-oxo-chroman-6-carboxylic acid methyl ester
• methyl 4-oxo-3,4-dihydro-2H-chromene-6-carboxylate
• Methyl 4-oxochromane-6-carboxylate
• 4-Oxo-chroman-carbonsaeure-(6)-methylester
• Methyl 4-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylate
• SCHEMBL670311
• MFCD10696169
• CS-0036313
• EN300-268819
• 41118-19-8
• AS-39601
• DTXSID80634680
• Z1509522323
• METHYL4-OXOCHROMAN-6-CARBOXYLATE
• LVJGGWLNOHXSKZ-UHFFFAOYSA-N
• DA-06035
• SY124472
• AKOS027254518
• methyl 4-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylate

• MDL： MFCD10696169
• Inchi： 1S/C11H10O4/c1-14-11(13)7-2-3-10-8(6-7)9(12)4-5-15-10/h2-3,6H,4-5H2,1H3
• InChI Key： LVJGGWLNOHXSKZ-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=C(C(=O)OC)C=CC1=2)=O

Computed Properties

• Exact Mass: 206.05790880g/mol
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on methyl 4-oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylate

Introduction to Methyl 4-Oxo-3,4-Dihydro-2H-1-Benzopyran-6-Carboxylate (CAS No. 41118-19-8)

Methyl 4-Oxo-3,4-Dihydro-2H-1-Benzopyran-6-Carboxylate, with the CAS registry number 41118-19-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzopyrans, which are fused bicyclic structures consisting of a benzene ring and a pyran ring. The presence of the carboxylate group at the 6-position and the oxo group at the 4-position imparts unique chemical properties to this molecule.

The structure of methyl 4-Oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylate is characterized by a planar aromatic system with conjugated double bonds, which contributes to its stability and reactivity. The compound exhibits a yellowish crystalline solid state under standard conditions. Its molecular formula is C₁₅H₁₂O₅, and it has a molecular weight of approximately 276.25 g/mol. The compound is sparingly soluble in water but dissolves well in organic solvents such as dichloromethane and ethyl acetate.

Recent studies have highlighted the potential of methyl 4-Oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylate as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of anti-inflammatory agents and antioxidants. The compound's ability to undergo various chemical transformations, such as esterification and oxidation, makes it a valuable intermediate in organic synthesis.

In terms of synthesis, methyl 4-Oxo-3,4-dihydro-2H-1-benzopyran-6-carboxylate can be prepared through several routes. One common method involves the cyclization of appropriate dienol esters under acidic conditions. Another approach utilizes the Diels-Alder reaction followed by oxidation steps to introduce the oxo group. These synthetic pathways are well-documented in the literature and have been optimized for high yield and purity.

The pharmacological properties of methyl 4-Oxo...